Cas no 281208-98-8 (2-Chloro-6-ethoxyquinoline-3-carboxaldehyde)

• Product Name: 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde
• CAS No: 281208-98-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD01250040
• CID: 867642
• PubChem ID: 329773455
• Update Time: 2025-08-04

2-Chloro-6-ethoxyquinoline-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-ethoxyquinoline-3-carbaldehyde
• 2-chloro-6-ethoxy-3-Quinolinecarboxaldehyde
• 2-CHLORO-6-ETHOXYQUINOLINE-3-CARBOXALDEHYDE
• 3-Quinolinecarboxaldehyde,2-chloro-6-ethoxy
• Oprea1_671110
• STK711833
• AKOS000320637
• G78386
• 2-chloro-6-(ethyloxy)quinoline-3-carbaldehyde
• 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde, AldrichCPR
• AB08422
• DTXSID60354995
• RS-0319
• SCHEMBL6303683
• DA-26420
• EN300-703653
• MFCD01250040
• AG-690/40698034
• CS-0450410
• 281208-98-8
• 2-CHLORO-6-ETHOXY-3-QUINOLINECARBALDEHYDE
• BNLBYGHJJYCBEJ-UHFFFAOYSA-N
• Oprea1_395078
• 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde

• MDL： MFCD01250040
• Inchi： 1S/C12H10ClNO2/c1-2-16-10-3-4-11-8(6-10)5-9(7-15)12(13)14-11/h3-7H,2H2,1H3
• InChI Key： BNLBYGHJJYCBEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C=C(C=CC2=N1)OCC

Computed Properties

• Exact Mass: 235.04000
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 384°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.639
• PSA: 39.19000
• LogP: 3.09940

2-Chloro-6-ethoxyquinoline-3-carboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde

Introduction to 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde (CAS No. 281208-98-8)

2-Chloro-6-ethoxyquinoline-3-carboxaldehyde (CAS No. 281208-98-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde is composed of a quinoline ring with a chloro substituent at the 2-position, an ethoxy group at the 6-position, and an aldehyde functional group at the 3-position. This combination of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties, effectively inhibiting the growth of both Gram-positive and Gram-negative bacteria. The aldehyde group in the molecule is thought to play a crucial role in disrupting bacterial cell membranes, leading to cell death.

The synthetic route for 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde has been well-documented in the literature. One common approach involves the condensation of 2-chloroquinoline with ethyl vinyl ether followed by oxidation to form the aldehyde. This synthetic method is highly efficient and scalable, making it suitable for large-scale production in both academic and industrial settings.

The physicochemical properties of 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde, such as its solubility, stability, and reactivity, have been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility in organic solvents makes it suitable for various chemical reactions and formulations.

In terms of safety and environmental impact, 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde is classified as a non-hazardous chemical. However, standard safety protocols should be followed when handling this compound to ensure the well-being of laboratory personnel and the environment.

The potential applications of 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde extend beyond its direct use as a therapeutic agent. It serves as an important building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the synthesis of quinoline-based drugs with improved pharmacological profiles.

In conclusion, 2-Chloro-6-ethoxyquinoline-3-carboxaldehyde (CAS No. 281208-98-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.